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Compound of Interest

Compound Name: Boc-L-Ala-OH-d4

Cat. No.: B563156

Disclaimer: A specific Safety Data Sheet (SDS) for the deuterated compound Boc-L-Ala-OH-
d4 was not located. This guide is based on the safety data for its non-deuterated analogue,
Boc-L-Ala-OH (N-(tert-Butoxycarbonyl)-L-alanine). The isotopic substitution of hydrogen with
deuterium is not expected to significantly alter the chemical's hazardous properties; therefore,
the information presented here should be considered highly relevant for the handling and
safety of Boc-L-Ala-OH-d4.

This technical guide provides a comprehensive overview of the safety data for Boc-L-Ala-OH,
intended for researchers, scientists, and professionals in drug development. The information is
compiled from various safety data sheets and organized for clarity and ease of use.

Chemical Identification and Properties

This section details the fundamental identifiers and physical and chemical properties of Boc-L-
Ala-OH.
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Identifier Value Reference

Product Name Boc-L-Ala-OH [1112113114]
N-(tert-Butoxycarbonyl)-L-

Synonyms ) [11[3]
alanine

CAS Number 15761-38-3 [1][31[4]

Molecular Formula C8H15N0O4 [2][4]

Molecular Weight 189.21 g/mol [41[5]

Physical and Chemical

] Value Reference

Properties

Physical State Powder Solid [11[3]

Appearance White [1][3]

Odor Odorless [11[3]

Melting Point/Range

81-84°C/177.8-183.2 °F

[1]3]

Boiling Point/Range

No information available

[1]3]

Flash Point

No information available

[1]3]

Hazard Identification and Classification

While many suppliers do not classify this chemical as hazardous under the 2012 OSHA Hazard
Communication Standard[1][2][3], some sources provide a GHS classification, which should be
considered for safe handling.
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Hazard Classification Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity ) o H335: May cause respiratory
] 3 (Respiratory tract irritation) o

(Single Exposure) irritation

Label Elements:
 Signal Word: Warning
 Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]
o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[7]

First-Aid Measures
The following diagram outlines the recommended first-aid procedures in case of exposure.
Caption: First-Aid Response Workflow

Handling, Storage, and Stability

Proper handling and storage are crucial to maintain the chemical's integrity and ensure user
safety.

Handling and Storage Guidelines:

» Handling: Always wear appropriate personal protective equipment (PPE), including gloves
and safety goggles.[7] Ensure adequate ventilation to avoid dust formation and inhalation.[6]
Avoid contact with eyes, skin, and clothing.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC439430050&productDescription=N-%28TERT-BUTOXYCARBONYL%29-+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB22399&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b563156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Storage: Store in a dry, cool, and well-ventilated area.[6][7] Keep containers tightly closed
when not in use.[6][7]

Stability and Reactivity:

Parameter Information Reference

o None known based on
Reactivity ) ] ] [1]
available information.

) . Stable under normal
Chemical Stability - [1]
conditions.

- ) Incompatible products, excess
Conditions to Avoid ) [7]
heat, and dust formation.

Incompatible Materials Strong oxidizing agents.

Carbon monoxide (CO),
Carbon dioxide (C0O2),
Nitrogen oxides (NOX).

Hazardous Decomposition
Products

The following diagram illustrates the logical relationship between handling, storage, and
stability.
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Safe Handling

Wear PPE
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Proper Storage

Avoid Dust Formation Keep Containers Closed
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Chemical Stability

Avoid Heat and Incompatible Materials

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Storage

Experimental Protocols

The Safety Data Sheets used as sources for this guide are summary documents and do not
provide detailed experimental protocols for the toxicological and physical-chemical data
presented. For detailed methodologies, it is recommended to consult specialized toxicological
databases and chemical literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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